NVS-CECR2-1
Overview
Description
NVS-CECR2-1, also known NVS-1, is a highly potent and selective CECR2 inhibitor that has been developed in collaboration with Novartis. This compound binds to CECR2 with high affinity: IC50 = 0.047 µM in Alpha screen, KD = 0.080 µM in ITC, and demonstrates no cross reactivity in a BRD panel (48 targets). In the FRAP assay at 0.1 µM. This compound shows robust activity in cells due to its slow off-rate, but no acute toxicity. This compound is poorly soluble but due to its high potency it may be safely used at low concentrations in cell biology applications. The structurally related NVS-CECR2-C is a suitable control compound that is inactive against CECR2.
Scientific Research Applications
Anticancer Potential of NVS-CECR2-1
- Cytotoxic Activity Against Cancer Cells : this compound, a bromodomain (BRD) inhibitor targeting the cat eye syndrome chromosome region, candidate 2 (CECR2), shows cytotoxic activity against various human cancer cells. Particularly, it kills SW48 colon cancer cells by inducing apoptosis. This study indicates the potential of this compound as an anticancer therapeutic agent (Park et al., 2020).
Nanomedicine and Nanovesicle Applications
- Advancements in Non-Viral Nanovectors (NV) : Biomedical research focuses on developing efficient NVs for improving standard therapies, particularly in treating pathologies like cancer and microbial infections. Peptides play a key role in these nanomedicines, offering guidance for personalized treatments (Del Genio et al., 2022).
- Cell-Derived Nanovesicles for Regenerative Medicine : Cell-derived nanovesicles (NVs) are proposed as a scalable, efficient, and cost-effective alternative to extracellular vesicles (EVs) in regenerative medicine. NVs share similar functional properties with EVs, indicating their potential in therapeutic delivery (Ilahibaks et al., 2019).
Nitrogen-Vacancy (NV) Centers in Diamond
- Quantum Technologies and Nanotechnologies : NV color centers in diamond play a significant role in quantum metrology, information processing, communications, biological imaging, and sub-diffraction limit imaging. Despite extensive research, many aspects of NV centers are still under investigation (Doherty et al., 2013).
Other Relevant Research
- N-Versions Programming (NVP) in Software Engineering : The concept of NVP, referring to independent creation of multiple versions of software to enhance reliability, although not directly related to this compound, provides insights into parallel development processes in other scientific fields (Lyu & He, 1993).
properties
Molecular Formula |
C27H37N5O2S |
|---|---|
Molecular Weight |
495.686 |
SMILES |
CC1(C)CC(N2C=CC3=C2C=CC(C4=CC(NC5CC5)=NC(S(=O)(CCC)=O)=N4)=C3)CC(C)(C)N1 |
Appearance |
Solid powder |
synonyms |
NVS-CECR2-1; NVS-1; NVS1; NVS-1.; N-cyclopropyl-2-(propylsulfonyl)-6-(1-(2,2,6,6-tetramethylpiperidin-4-yl)-1H-indol-5-yl)pyrimidin-4-amine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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